Cas no 17013-40-0 (2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(1-methylethyl)-5-propyl-)
17013-40-0 structure
Product Name:2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(1-methylethyl)-5-propyl-
CAS No:17013-40-0
MF:C10H16N2O3
MW:212.245642662048
CID:190946
PubChem ID:204813
Update Time:2025-04-19
2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(1-methylethyl)-5-propyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(1-methylethyl)-5-propyl-
- 5-Isopropyl-5-propylbarbituric acid
- 5-propan-2-yl-5-propyl-1,3-diazinane-2,4,6-trione
- BRN 0199025
- 17013-40-0
- DTXSID30168804
- CHEMBL3276725
- Barbituric acid, 5-isopropyl-5-propyl-
-
- Inchi: 1S/C10H16N2O3/c1-4-5-10(6(2)3)7(13)11-9(15)12-8(10)14/h6H,4-5H2,1-3H3,(H2,11,12,13,14,15)
- InChI Key: HBRKBUUQAVYMSK-UHFFFAOYSA-N
- SMILES: O=C1C(C(NC(N1)=O)=O)(CCC)C(C)C
Computed Properties
- Exact Mass: 212.11618
- Monoisotopic Mass: 212.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 75.3Ų
Experimental Properties
- Density: 1.101
- Refractive Index: 1.465
- PSA: 75.27
2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(1-methylethyl)-5-propyl- Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
17013-40-0 (2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(1-methylethyl)-5-propyl-) Related Products
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